![molecular formula C23H29N3O3 B7533474 3-[2-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]propanoylamino]-N-methylbenzamide](/img/structure/B7533474.png)
3-[2-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]propanoylamino]-N-methylbenzamide
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Overview
Description
3-[2-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]propanoylamino]-N-methylbenzamide, also known as MPHP, is a synthetic compound that belongs to the family of cathinones. It has been studied for its potential use as a psychoactive drug, but it also has potential applications in scientific research.
Mechanism of Action
3-[2-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]propanoylamino]-N-methylbenzamide acts as a reuptake inhibitor for dopamine and serotonin transporters, which leads to an increase in the levels of these neurotransmitters in the brain. This increase in neurotransmitter levels can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including increased locomotor activity, increased heart rate and blood pressure, and increased body temperature. It has also been shown to induce hyperthermia and seizures in some animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[2-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]propanoylamino]-N-methylbenzamide in lab experiments is its ability to selectively target dopamine and serotonin transporters, making it a useful tool for studying the effects of these neurotransmitters on the brain. However, its potential for inducing hyperthermia and seizures in animal models can be a limitation for some experiments.
Future Directions
There are several potential future directions for research on 3-[2-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]propanoylamino]-N-methylbenzamide. One area of interest is its potential as a treatment for neurological disorders such as Parkinson's disease and depression. Another area of interest is its potential as a tool for studying the role of dopamine and serotonin in addiction and other psychiatric disorders. Further research is needed to fully understand the potential applications of this compound in scientific research.
Synthesis Methods
3-[2-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]propanoylamino]-N-methylbenzamide can be synthesized through a multi-step process that involves the reaction of 4-bromobenzaldehyde with 4-hydroxyphenylacetic acid to form 4-(4-hydroxyphenyl)-4-oxobutyric acid. The resulting compound is then reacted with N-methylpiperazine and 2-(2-chloroacetyl)benzoic acid to form this compound.
Scientific Research Applications
3-[2-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]propanoylamino]-N-methylbenzamide has potential applications in scientific research, particularly in the study of the central nervous system. It has been studied for its effects on dopamine and serotonin transporters, as well as its potential as a treatment for various neurological disorders.
Properties
IUPAC Name |
3-[2-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]propanoylamino]-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O3/c1-16(22(28)25-20-10-6-9-19(15-20)23(29)24-2)26-13-11-18(12-14-26)21(27)17-7-4-3-5-8-17/h3-10,15-16,18,21,27H,11-14H2,1-2H3,(H,24,29)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBHOAIWBKGTKSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC(=C1)C(=O)NC)N2CCC(CC2)C(C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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